Cas no 2380966-35-6 (rac-(3R,4R)-1-acetyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-acetyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2380966-35-6
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 6615996
• PubChem ID: 165913469
• Update Time: 2025-05-20

rac-(3R,4R)-1-acetyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-acetyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 2380966-35-6
• EN300-6375951

• Inchi： 1S/C8H10F3NO3/c1-4(13)12-2-5(7(14)15)6(3-12)8(9,10)11/h5-6H,2-3H2,1H3,(H,14,15)/t5-,6-/m0/s1
• InChI Key： JXCKRBHEJKBEJC-WDSKDSINSA-N
• SMILES： FC([C@H]1CN(C(C)=O)C[C@@H]1C(=O)O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-1-acetyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Rac-(3R,4R)-1-Acetyl-4-(Trifluoromethyl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound rac-(3R,4R)-1-acetyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, with CAS number 2380966-35-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The molecule's name is derived from its key functional groups: the acetyl group, the trifluoromethyl group, and the pyrrolidine ring system. These features contribute to its chemical stability and bioactivity.

Rac-(3R,4R)-1-Acetyl-4-(Trifluoromethyl)Pyrrolidine-3-Carboxylic Acid is a chiral molecule with two stereocenters at positions 3 and 4 of the pyrrolidine ring. The presence of these stereocenters imparts optical activity to the compound, making it a valuable candidate for enantiomer-specific studies. The trifluoromethyl group at position 4 introduces electron-withdrawing effects, which can influence the molecule's reactivity and pharmacokinetic properties.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry. Pyrrolidine rings are known for their ability to form hydrogen bonds and participate in various bioactive interactions. In this compound, the pyrrolidine ring is further modified by an acetyl group at position 1 and a carboxylic acid group at position 3. These modifications enhance the molecule's versatility in binding to biological targets such as enzymes and receptors.

The trifluoromethyl group is a common substituent in drug design due to its lipophilic nature and ability to modulate physical properties like solubility and permeability. In rac-(3R,4R)-1-acetyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, this group plays a crucial role in stabilizing the molecule's conformation and enhancing its bioavailability.

Recent research has focused on the synthesis of this compound using enantioselective methods. These methods allow for the controlled formation of the (3R,4R) configuration, which is essential for achieving desired biological activities. The synthesis involves multi-step reactions, including alkylation, acetylation, and oxidation processes, which are optimized to ensure high yields and stereochemical fidelity.

In terms of biological activity, rac-(3R,4R)-1-acetyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid has shown promise in preclinical studies as a potential therapeutic agent. Its ability to inhibit specific enzymes or modulate receptor activity makes it a candidate for treating various diseases, including neurodegenerative disorders and inflammatory conditions.

The carboxylic acid group at position 3 is particularly important for hydrogen bonding interactions with biological targets. This functional group also facilitates the formation of salts or esters, which can be used to modify the compound's pharmacokinetic profile for better therapeutic outcomes.

Furthermore, computational studies have been conducted to predict the molecule's binding affinity and selectivity towards various targets. These studies utilize molecular docking and dynamics simulations to provide insights into the compound's interaction patterns at atomic resolution.

In conclusion, rac-(3R,4R)-1-acetyl-4-(trifluoromethyl)pyrrolidine-3-carboxylic acid represents an exciting advancement in organic chemistry with potential applications in drug discovery. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies while contributing to our understanding of stereochemistry in medicinal chemistry.